Cas no 25027-58-1 (Methyl 3-(azepan-1-yl)-2-methylpropanoate Hydrochloride)

Methyl 3-(azepan-1-yl)-2-methylpropanoate Hydrochloride is a synthetic organic compound featuring an azepane ring and a methyl ester functional group. Its hydrochloride salt form enhances stability and solubility, making it suitable for pharmaceutical and chemical research applications. The compound’s structure, combining a seven-membered heterocycle with a propanoate ester, offers versatility in synthetic modifications, particularly in medicinal chemistry for potential bioactive molecule development. The presence of the methyl group at the 2-position may influence steric and electronic properties, impacting reactivity and binding interactions. This compound is primarily utilized in exploratory research, where its unique scaffold serves as a building block for drug discovery and mechanistic studies.

Methyl 3-(azepan-1-yl)-2-methylpropanoate Hydrochloride structure

25027-58-1 structure

Product Name:Methyl 3-(azepan-1-yl)-2-methylpropanoate Hydrochloride

CAS No:25027-58-1

MF:C₁₁H₂₂ClNO₂

MW:235.75088262558

CID:289088

PubChem ID:24213175

Update Time:2025-06-07

Methyl 3-(azepan-1-yl)-2-methylpropanoate Hydrochloride Chemical and Physical Properties

Names and Identifiers

- 1H-Azepine-1-propanoicacid, hexahydro-a-methyl-,methyl ester, hydrochloride (1:1)
- methyl 3-(azepan-1-yl)-2-methylpropanoate,hydrochloride
- methyl 3-(azepan-1-yl)-2-methyl-propanoate hydrochloride
- Methyl hexahydro-alpha-methyl-1H-azepine-1-propionate hydrochloride
- AKOS024323106
- methyl 3-(azepan-1-yl)-2-methylpropanoate;hydrochloride
- methyl 3-(azepan-1-yl)-2-methylpropanoate hydrochloride
- Methyl 3-(azepan-1-yl)-2-methylpropanoate--hydrogen chloride (1/1)
- EINECS 246-575-3
- NS00084510
- METHYL 3-(HEXAMETHYLENEIMINO)ISOBUTYRATE
- 25027-58-1
- DTXSID40947889
- Methyl 3-(azepan-1-yl)-2-methylpropanoate Hydrochloride
- Inchi： 1S/C11H21NO2.ClH/c1-10(11(13)14-2)9-12-7-5-3-4-6-8-12;/h10H,3-9H2,1-2H3;1H
- InChI Key： QLLSLSKMQZYDFV-UHFFFAOYSA-N
- SMILES： Cl.O(C)C(C(C)CN1CCCCCC1)=O

Computed Properties

Exact Mass: 235.1339066g/mol
Monoisotopic Mass: 235.1339066g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 174
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing
Topological Polar Surface Area: 29.5Å²

Experimental Properties

Boiling Point: 308.8°Cat760mmHg
Flash Point: 140.6°C

Methyl 3-(azepan-1-yl)-2-methylpropanoate Hydrochloride Pricemore >>

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TRC	M289445-500mg	Methyl 3-(azepan-1-yl)-2-methylpropanoate Hydrochloride	25027-58-1		500mg	$ 50.00	2022-06-04
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